![molecular formula C10H12NO4+ B215185 3,4-Bis(methoxycarbonyl)-1-methylpyridinium](/img/structure/B215185.png)
3,4-Bis(methoxycarbonyl)-1-methylpyridinium
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Overview
Description
3,4-Bis(methoxycarbonyl)-1-methylpyridinium (BMMP) is a quaternary ammonium salt that has been extensively studied for its potential applications in various scientific research fields. BMMP has been shown to possess unique biochemical and physiological properties, making it an attractive candidate for a wide range of research applications.
Mechanism of Action
The mechanism of action of 3,4-Bis(methoxycarbonyl)-1-methylpyridinium is based on its ability to interact with biological molecules through electrostatic and hydrophobic interactions. This compound contains a positively charged quaternary ammonium group and a hydrophobic pyridine ring, allowing it to bind to negatively charged biological molecules such as proteins and nucleic acids.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been demonstrated to inhibit the activity of various enzymes such as acetylcholinesterase and butyrylcholinesterase, making it a potential therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
3,4-Bis(methoxycarbonyl)-1-methylpyridinium possesses several advantages as a research tool, including its high sensitivity and selectivity towards biological molecules, its ability to penetrate cell membranes, and its low toxicity. However, it also has some limitations, such as its relatively high cost and the need for specialized equipment for its detection.
Future Directions
There are several future directions for the research on 3,4-Bis(methoxycarbonyl)-1-methylpyridinium. One potential area of research is the development of new fluorescent probes based on this compound for the detection of specific biological molecules. Another potential direction is the use of this compound as a therapeutic agent for the treatment of various diseases, such as cancer and neurological disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in various research fields.
Conclusion:
In conclusion, this compound is a unique quaternary ammonium salt that has been extensively studied for its potential applications in various scientific research fields. Its ability to interact with biological molecules through electrostatic and hydrophobic interactions makes it an attractive candidate for a wide range of research applications. Further research on this compound is needed to fully understand its potential applications and to develop new tools and therapies based on its unique properties.
Synthesis Methods
The synthesis of 3,4-Bis(methoxycarbonyl)-1-methylpyridinium involves the reaction of 3,4-dimethylpyridine with methyl chloroformate in the presence of a base such as triethylamine. The resulting product is then treated with an excess of dimethyl carbonate to yield this compound as a white crystalline solid.
Scientific Research Applications
3,4-Bis(methoxycarbonyl)-1-methylpyridinium has been widely used in scientific research due to its unique properties. One of the most common applications of this compound is as a fluorescent probe for the detection of biological molecules such as proteins, nucleic acids, and lipids. This compound has been shown to possess high sensitivity and selectivity towards these molecules, making it an ideal tool for various biological assays.
properties
Molecular Formula |
C10H12NO4+ |
---|---|
Molecular Weight |
210.21 g/mol |
IUPAC Name |
dimethyl 1-methylpyridin-1-ium-3,4-dicarboxylate |
InChI |
InChI=1S/C10H12NO4/c1-11-5-4-7(9(12)14-2)8(6-11)10(13)15-3/h4-6H,1-3H3/q+1 |
InChI Key |
GQKMZDCICSXUSI-UHFFFAOYSA-N |
SMILES |
C[N+]1=CC(=C(C=C1)C(=O)OC)C(=O)OC |
Canonical SMILES |
C[N+]1=CC(=C(C=C1)C(=O)OC)C(=O)OC |
Origin of Product |
United States |
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